Cas no 1431149-65-3 (2-(2-aminophenyl)-2-oxoacetaldehyde)

• Product Name: 2-(2-aminophenyl)-2-oxoacetaldehyde
• CAS No: 1431149-65-3
• Molecular Formula: C₈H₇NO₂
• Molecular Weight: 149.146682024002
• CID: 5654536
• PubChem ID: 54035853

2-(2-aminophenyl)-2-oxoacetaldehyde Properties

Names and Identifiers

• Benzeneacetaldehyde, 2-amino-α-oxo-
• 2-(2-aminophenyl)-2-oxoacetaldehyde
• o-Aminophenylglyoxale
• 1431149-65-3
• SCHEMBL3728578
• EN300-27746685

• InChIKey： LIWNIYOXNOHYQC-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO2/c9-7-4-2-1-3-6(7)8(11)5-10/h1-5H,9H2
• SMILES： C1(C(=O)C=O)=CC=CC=C1N

Computed Properties

• Exact Mass: 149.047678466g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 149.047678466g/mol
• Heavy Atom Count: 11
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Boiling Point: 283.7±32.0 °C(Predicted)
• pka: -2.90±0.10(Predicted)
• Density: 1.237±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes